![molecular formula C8H14N2O3 B1373577 3-(2-Ethyl-1H-imidazol-1-yl)propanoic acid hydrate CAS No. 1262771-88-9](/img/structure/B1373577.png)
3-(2-Ethyl-1H-imidazol-1-yl)propanoic acid hydrate
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Description
3-(2-Ethyl-1H-imidazol-1-yl)propanoic acid hydrate is a useful research compound. Its molecular formula is C8H14N2O3 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
3-(2-Ethyl-1H-imidazol-1-yl)propanoic acid hydrate has been involved in various synthetic and characterization studies. Notably, it has been used in the synthesis of novel benzimidazole derivatives, with compounds like 3-(2-methylbenzimidazol-1-yl)propanoic acid hydrazide undergoing further reactions to produce compounds with potential antimicrobial activities (El-masry, Fahmy, & Abdelwahed, 2000). Moreover, novel compounds like 5-Benzyl-4-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,4-triazol-3(4H)-ones have been synthesized, with their structures validated through various spectroscopic techniques and DFT calculations, indicating the compound's versatility in organic synthesis (Ünver et al., 2009).
Structural and Molecular Studies
In the realm of structural and molecular studies, this compound has played a role in the examination of molecular structures and properties. For instance, a study investigated the polymorphism of racemic imidazol-1ylsuccinic acid derivatives, which are utilized as extracellular pH probes for NMR spectroscopy. This study provided insights into the different polymorphs of these compounds, enhancing our understanding of their structural diversity and applications in spectroscopic imaging (Ballesteros et al., 2011).
Medicinal Chemistry and Biological Activity
In the field of medicinal chemistry and biological activity, this compound has contributed to the development of novel pharmaceutical compounds. Compounds derived from it, such as those involving the synthesis of 1H-imidazole and triazole derivatives, have been studied for their biological activity, particularly their antimicrobial properties against various bacteria strains, showcasing the compound's potential in drug development and microbiology (Al-badrany, Mohammed, & Alasadi, 2019).
Properties
IUPAC Name |
3-(2-ethylimidazol-1-yl)propanoic acid;hydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.H2O/c1-2-7-9-4-6-10(7)5-3-8(11)12;/h4,6H,2-3,5H2,1H3,(H,11,12);1H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NATLRXUXJKWBMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1CCC(=O)O.O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1262771-88-9 |
Source
|
Record name | 1H-Imidazole-1-propanoic acid, 2-ethyl-, hydrate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1262771-88-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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